Cas no 885277-86-1 (2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline)

• Product Name: 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline
• CAS No: 885277-86-1
• MF: C₁₄H₇BrClFN₂
• MW: 337.574184656143
• MDL: MFCD04115264
• CID: 711469
• PubChem ID: 53249844
• Update Time: 2025-10-28

2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline
• 2-(4-BROMOPHENYL)-4-CHLORO-7-FLUORO-QUINAZOLINE,
• Quinazoline,2-(4-bromophenyl)-4-chloro-7-fluoro-
• 2-(4-Bromo-phenyl)-4-chloro-7-fluoro-quinazoline
• MFCD04115264
• DTXSID70693084
• CS-0341999
• 1-Methyl-1H-benzimidazole-2-ethanimidamide
• AKOS016003649
• AB19827
• 885277-86-1

• MDL： MFCD04115264
• Inchi： 1S/C14H7BrClFN2/c15-9-3-1-8(2-4-9)14-18-12-7-10(17)5-6-11(12)13(16)19-14/h1-7H
• InChI Key： RBBUGKUKHHPJHX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=C2C=CC(=CC2=N1)F)Cl

Computed Properties

• Exact Mass: 335.94700
• Monoisotopic Mass: 335.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.85180

Additional information on 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline

Recent Advances in the Study of 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline (CAS: 885277-86-1)

2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline (CAS: 885277-86-1) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and anticancer drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and potential clinical applications.

The synthesis of 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have facilitated a better understanding of its chemical properties, which are critical for its application in drug discovery. The compound's unique structure, featuring a bromophenyl group and a fluorine atom, contributes to its ability to interact with specific biological targets.

In terms of biological activity, 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline has shown promising results as a kinase inhibitor. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent in vitro studies have demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, which are implicated in tumor growth and metastasis. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline has favorable bioavailability and stability, making it a viable candidate for further preclinical development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

In conclusion, 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline (CAS: 885277-86-1) represents a promising scaffold for the development of kinase inhibitors with potential applications in oncology. Ongoing research is expected to further elucidate its mechanism of action and optimize its therapeutic efficacy. The compound's unique chemical structure and biological activity underscore its importance in the field of medicinal chemistry, and future studies will likely focus on its translational potential.